Cas no 1487248-17-8 (N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide)

• Product Name: N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide
• CAS No: 1487248-17-8
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5048829
• Update Time: 2025-05-21

N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-aminoazetidin-1-yl)-2-oxoethyl]acetamide
• N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide

• Inchi： 1S/C7H13N3O2/c1-5(11)9-2-7(12)10-3-6(8)4-10/h6H,2-4,8H2,1H3,(H,9,11)
• InChI Key： HHFCDYVWVFZPNJ-UHFFFAOYSA-N
• SMILES： O=C(CNC(C)=O)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: -2
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide

Comprehensive Overview of N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide (CAS No. 1487248-17-8): Properties, Applications, and Research Insights

N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide (CAS No. 1487248-17-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines an azetidine ring with an acetamide moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutic agents targeting neurological and metabolic disorders.

The compound's 3-aminoazetidine core is a key structural element that enhances its binding affinity to biological targets. Recent studies highlight its role in modulating enzyme inhibition and receptor interactions, especially in the context of neurodegenerative disease research. With the growing demand for small molecule therapeutics, N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide has emerged as a promising candidate for further investigation in precision medicine applications.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under physiological conditions while maintaining sufficient reactivity for further derivatization. Its molecular weight of 171.19 g/mol and balanced lipophilicity profile make it particularly suitable for blood-brain barrier penetration studies. These characteristics align with current trends in CNS drug development, where researchers are actively seeking compounds with improved pharmacokinetic properties.

In the context of green chemistry initiatives, the synthesis of N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide has been optimized to reduce environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing the pharmaceutical industry's push toward sustainable manufacturing. This approach resonates with the increasing focus on ESG (Environmental, Social, and Governance) factors in chemical production.

The compound's potential extends to proteomics research and bioconjugation applications. Its primary amine functionality allows for selective modification, making it useful in biomarker discovery and diagnostic probe development. These applications are particularly relevant given the current emphasis on personalized medicine and theranostic approaches in healthcare.

Quality control of N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is critical for research applications, with most commercial suppliers offering ≥95% purity grades. This aligns with the pharmaceutical industry's stringent requirements for reference standards and building blocks in drug development pipelines.

Recent patent literature reveals growing interest in derivatives of 1487248-17-8 for various therapeutic areas. The compound's versatility as a chemical intermediate enables the creation of diverse molecular libraries for high-throughput screening campaigns. Such applications are driving demand in the contract research organization (CRO) sector, where efficient lead compound identification is paramount.

From a regulatory standpoint, N-[2-(3-Aminoazetidin-1-yl)-2-oxoethyl]acetamide is classified as a research chemical with no current restrictions. However, researchers must adhere to standard laboratory safety protocols when handling this material. The compound's material safety data sheet (MSDS) provides essential information about proper storage conditions and handling procedures.

The future outlook for CAS 1487248-17-8 appears promising, with potential applications expanding into biomaterials science and drug delivery systems. Its structural features make it suitable for designing smart polymers and responsive drug carriers, areas experiencing rapid growth in biomedical engineering. These developments align with the increasing intersection of chemical biology and nanotechnology in therapeutic innovation.

For researchers seeking detailed technical information, the compound's IUPAC name provides precise structural identification, while its SMILES notation (CC(=O)NCC(=O)N1CC(N)C1) facilitates computational chemistry applications. These standardized identifiers support data integration across cheminformatics platforms and digital lab notebooks, reflecting the ongoing digital transformation in chemical research.